Cas no 1243092-78-5 (N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide
• CAS No: 1243092-78-5
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.4729
• CID: 5344862
• Update Time: 2025-05-21

N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-[(8-oxo-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)sulfanyl]acetamide
• N-(4-ethylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide
• N-(4-ethylphenyl)-2-[(8-oxo-7-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio]acetamide
• N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C21H19N5O2S/c1-2-15-8-10-16(11-9-15)22-18(27)14-29-21-24-23-19-20(28)25(12-13-26(19)21)17-6-4-3-5-7-17/h3-13H,2,14H2,1H3,(H,22,27)
• InChI Key： CHYYJVVEPDKOAP-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])[H])=O)C1=NN=C2C(N(C([H])=C([H])N21)C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 405.126
• Monoisotopic Mass: 405.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105

Additional information on N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide

N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide (CAS No. 1243092-78-5): A Comprehensive Overview

N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide (CAS No. 1243092-78-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrazines and is characterized by its intricate molecular architecture, which includes a triazolopyrazine core and a sulfanyl acetamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule.

The CAS number 1243092-78-5 serves as a unique identifier for this compound in chemical databases and literature, facilitating its identification and tracking in various research contexts. The compound's systematic name, N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide, provides a detailed description of its molecular structure, highlighting the key functional groups and their spatial arrangement.

Recent studies have focused on the pharmacological properties of N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively disrupts the enzyme's catalytic activity, leading to reduced cell proliferation and tumor growth in vitro and in vivo models.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular disorders. Preliminary studies have shown that N-(4-ethylphenyl)-2-({8-oxo-7-phenyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}sulfanyl)acetamide can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The structural complexity of N-(4-ethylphenyl)-2-{(8-Oxo–7–Phenyl–7H–8H–[1,2,4]Triazolo[4–3–a]Pyrazin–3–Yl}Sulfanyl)Acetamide also contributes to its pharmacokinetic properties. The presence of the sulfanyl acetamide group enhances its solubility and bioavailability, which are crucial factors for effective drug delivery. Additionally, the triazolopyrazine core provides stability and resistance to metabolic degradation, ensuring that the compound remains active in biological systems for extended periods.

In terms of synthetic methodology, N-(4-Ethylphenyl)-2-{(8-Oxo–7–Phenyl–7H–8H–[1,2,4]Triazolo[4–3–a]Pyrazin–3–Yl}Sulfanyl)Acetamide can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the preparation of the triazolopyrazine core using appropriate starting materials and reagents. Subsequent steps involve the introduction of the sulfanyl acetamide moiety and the final coupling with 4-methylaniline to form the desired product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The safety profile of N-(4-Ethylphenyl)-2-{(8-Oxo–7–Phenyl–7H–8H–[1,2,4]Triazolo[4–3–a]Pyrazin–3–Yl}Sulfanyl)Acetamide has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(4-Ethylphenyl)-2-{(8-Oxo–7–Phenyl–7H–8H–[1,2,4]Triazolo[4–3–a]Pyrazin–3–Yl}Sulfanyl)Acetamide (CAS No. 1243092-78-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.